3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide

• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 3-(cyclohexylcarbamoylamino)-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C21H25N3O2/c1-24(19-13-6-3-7-14-19)20(25)16-9-8-12-18(15-16)23-21(26)22-17-10-4-2-5-11-17/h3,6-9,12-15,17H,2,4-5,10-11H2,1H3,(H2,22,23,26)
• InChI Key: GWMBOZGKZVTSBA-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)NC3CCCCC3

Description

3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. This compound has been found to have potential applications in cancer research due to its ability to selectively target cancer cells that are dependent on RNA polymerase I activity.

Mechanism of Action

3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide functions by inhibiting RNA polymerase I transcription, which is essential for the production of ribosomal RNA (rRNA) and subsequent ribosome biogenesis. Inhibition of this process leads to the accumulation of DNA damage and the activation of the p53 pathway, ultimately resulting in cell death.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, 3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide has been shown to have other biochemical and physiological effects. This compound has been found to induce senescence in cancer cells, as well as modulate the expression of genes involved in DNA repair and cell cycle regulation.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide in lab experiments is its ability to selectively target cancer cells that are dependent on RNA polymerase I activity. This allows for more specific and targeted studies of cancer biology. However, one limitation of using 3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide is its potential toxicity to normal cells, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide. One area of interest is the development of combination therapies that can enhance the anti-tumor activity of 3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide. Another potential direction is the identification of biomarkers that can predict which cancer types are most likely to respond to treatment with this compound. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide, as well as its potential limitations and toxicities.

Synthesis Methods

3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide can be synthesized using a multi-step process that involves the reaction of 4-aminobenzamide with N-methyl-N-phenylmethanesulfonamide, followed by the addition of cyclohexyl isocyanate and subsequent purification steps.

Scientific Research Applications

3-{[(cyclohexylamino)carbonyl]amino}-N-methyl-N-phenylbenzamide has been extensively studied in preclinical models of cancer, where it has been found to have potent anti-tumor activity against a variety of cancer types. This compound has been shown to selectively target cancer cells that are dependent on RNA polymerase I activity, making it a promising therapeutic agent for cancer treatment.